Cas no 856905-23-2 (4-(1,3-oxazol-4-yl)benzoic acid)

• Product Name: 4-(1,3-oxazol-4-yl)benzoic acid
• CAS No: 856905-23-2
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1033892
• PubChem ID: 69180144
• Update Time: 2025-04-20

4-(1,3-oxazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazol-4-yl)benzoic acid
• 4-(1,3-Oxazol-4-yl)benzoic acid
• YPFJJGYOOOKVFR-UHFFFAOYSA-N
• DTXSID80739962
• 4-oxazol-4-yl-benzoic acid
• CS-0268130
• SCHEMBL4765377
• J-513802
• 856905-23-2
• EN300-692929
• 4-(Oxazol-4-yl)benzoicacid
• DB-294858
• 4-(1,3-oxazol-4-yl)benzoic acid

• Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
• InChI Key： YPFJJGYOOOKVFR-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles